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Compound of Interest

Compound Name:
Piperidine-3-carbonitrile

hydrochloride

Cat. No.: B598280 Get Quote

An In-depth Technical Guide to Piperidine-3-
carbonitrile Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Piperidine-3-carbonitrile
hydrochloride, a key building block in medicinal chemistry and drug discovery. This document

details its chemical identity, molecular structure, relevant quantitative data, a representative

synthetic protocol, and its application in the development of therapeutic agents.

Chemical Identity and Molecular Structure
Piperidine-3-carbonitrile hydrochloride is a heterocyclic compound featuring a piperidine

ring substituted with a nitrile group at the 3-position. It is typically available as a racemic

mixture and as individual enantiomers, which are crucial for the stereospecific synthesis of

complex biologically active molecules. The hydrochloride salt form enhances the compound's

stability and solubility in aqueous media.

The molecular structure of Piperidine-3-carbonitrile hydrochloride is characterized by a

saturated six-membered nitrogen-containing ring. The nitrile group at the 3-position is a

versatile chemical handle for further synthetic transformations.
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Molecular Structure:

Caption: Molecular Structure of Piperidine-3-carbonitrile Hydrochloride.

Quantitative Data
The following table summarizes the key chemical identifiers and properties of Piperidine-3-
carbonitrile hydrochloride and its common stereoisomers.

Property Value Citation(s)

Chemical Name
Piperidine-3-carbonitrile

hydrochloride
[1][2]

Synonyms
3-Cyanopiperidine

hydrochloride
[1]

Molecular Formula C₆H₁₁ClN₂ [1][2][3]

Molecular Weight 146.62 g/mol [1][2][3]

CAS Number (Racemate) 1199773-75-5 [1][4]

CAS Number (S)-enantiomer 915226-72-1

CAS Number (R)-enantiomer 1407991-27-8 [3]

Appearance Solid [2]

Purity (Typical) ≥95% - 97% [2][3]

Solubility
Soluble in polar solvents,

particularly water.
[2]

Storage
Room temperature, under an

inert atmosphere.
[3]

Experimental Protocols
Representative Synthesis of 3-Cyanopiperidine
Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b598280?utm_src=pdf-body
https://www.benchchem.com/product/b598280?utm_src=pdf-body
https://www.benchchem.com/product/b598280?utm_src=pdf-body
https://www.mdpi.com/2673-401X/3/1/3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11494104.htm
https://www.mdpi.com/2673-401X/3/1/3
https://www.mdpi.com/2673-401X/3/1/3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11494104.htm
https://patents.google.com/patent/WO2016113277A1/un
https://www.mdpi.com/2673-401X/3/1/3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11494104.htm
https://patents.google.com/patent/WO2016113277A1/un
https://www.mdpi.com/2673-401X/3/1/3
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://patents.google.com/patent/WO2016113277A1/un
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11494104.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11494104.htm
https://patents.google.com/patent/WO2016113277A1/un
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11494104.htm
https://patents.google.com/patent/WO2016113277A1/un
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for the synthesis of cyanopiperidines is through the dehydration of the

corresponding carboxamide. The following is a representative protocol adapted for the

synthesis of 3-cyanopiperidine hydrochloride from piperidine-3-carboxamide.

Materials:

Piperidine-3-carboxamide

Thionyl chloride (SOCl₂)

Anhydrous Toluene

Nitrogen gas supply

Standard laboratory glassware and stirring equipment

Procedure:

A solution of piperidine-3-carboxamide is prepared in anhydrous toluene in a round-bottom

flask under a nitrogen atmosphere.

The solution is cooled in an ice bath to 0-5 °C.

Thionyl chloride (2 to 3 molar equivalents) is added dropwise to the stirred solution,

maintaining the temperature below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours until the reaction is complete (monitored by TLC or LC-MS).

The resulting precipitate, Piperidine-3-carbonitrile hydrochloride, is collected by filtration.

The solid is washed with cold toluene to remove any unreacted starting materials and

byproducts.

The product is then dried under vacuum to yield the final product as a solid.

Note: This is a representative protocol and may require optimization for scale and purity

requirements. Appropriate safety precautions should be taken when handling thionyl chloride
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and other reagents.

Role in Drug Discovery and Development
Piperidine-3-carbonitrile hydrochloride serves as a crucial chiral building block for the

synthesis of more complex and biologically active molecules. The piperidine scaffold is a

privileged structure in medicinal chemistry, appearing in numerous approved drugs.

This compound is particularly valuable in the development of ligands for Central Nervous

System (CNS) targets. For instance, it has been utilized in the synthesis of dual-acting

histamine H₃ and sigma-1 receptor ligands, which are being investigated for the treatment of

neuropathic pain and other neurological disorders. The protonated piperidine nitrogen is often

essential for forming key interactions, such as salt bridges, with amino acid residues in the

binding pockets of target proteins. The nitrile group provides a versatile point for further

chemical modifications, allowing for the exploration of a wide chemical space to optimize

potency, selectivity, and pharmacokinetic properties.
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Caption: Role of Piperidine-3-carbonitrile HCl in Drug Discovery.

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, and Mass Spectrometry are typically

available from commercial suppliers upon request. This data is essential for confirming the

structure and purity of the compound before its use in synthetic applications. Characteristic

signals in ¹³C NMR for the nitrile group are expected to appear around 110-125 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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